4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C8H8ClN3S
• Molecular Weight: 213.69 g/mol
• IUPAC Name: 4-chloro-1-(thiophen-2-ylmethyl)pyrazol-3-amine
• InChI: InChI=1S/C8H8ClN3S/c9-7-5-12(11-8(7)10)4-6-2-1-3-13-6/h1-3,5H,4H2,(H2,10,11)
• InChI Key: GHAXBIKPCIRAJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN2C=C(C(=N2)N)Cl

Description

4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine (CAS 1342434-01-8) is a high-purity pyrazole derivative designed for research and development applications. This compound features a chlorinated pyrazole ring linked to a thiophene methyl group, presenting a versatile scaffold for chemical synthesis and biological exploration. With a molecular formula of C8H8ClN3S and a molecular weight of 213.69, this amine is part of a significant class of heterocyclic compounds . Pyrazole-carboxylic acid derivatives are recognized as versatile molecular platforms for constructing metal complexes and Metal-Organic Frameworks due to the rigid conjugated system of the pyrazole ring and its strong coordination capability . These properties make such compounds valuable in developing materials for environmental sensing and optoelectronic devices . Furthermore, pyrazole derivatives are frequently investigated for their diverse biological activities, which include serving as core structures in novel compounds with potential antibacterial, anticancer, and anti-inflammatory properties . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. Please refer to the Safety Data Sheet (SDS) before use. The compound is classified with the hazard statements H301, H311, and H331, indicating it is toxic if swallowed, in contact with skin, or if inhaled .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine typically involves the condensation of thiophene derivatives with pyrazole precursors. One common method includes the reaction of 2-thiophenemethylamine with 4-chloro-3-nitropyrazole under reducing conditions to yield the desired amine compound. The reaction is usually carried out in the presence of a reducing agent such as palladium on carbon (Pd/C) and hydrogen gas (H2) at elevated temperatures and pressures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and product isolation can enhance efficiency and safety in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group in the precursor can be reduced to an amine.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide (H2O2) can be used.

Reduction: Palladium on carbon (Pd/C) with hydrogen gas (H2) is commonly employed.

Substitution: Nucleophiles such as sodium azide (NaN3) or thiourea can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Corresponding amines.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine is a heterocyclic compound featuring both pyrazole and thiophene rings in its structure. The presence of a chlorine atom enhances its reactivity, making it applicable in medicinal chemistry and material science. Its unique functional groups give it diverse chemical properties, making it a subject of interest in the exploration of novel therapeutic agents and materials.

Potential Applications

• Medicinal Chemistry Research has indicated that 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine exhibits significant biological activity and has been explored for its potential as an anti-inflammatory and antimicrobial agent. The compound's ability to interact with biological targets such as enzymes and receptors makes it a candidate in drug design. Studies have shown that this compound can influence biological pathways relevant to inflammation and infection, supporting its candidacy as a lead compound in drug development.
• Organic Chemistry 4-Chloro-1-((5-chlorothiophen-2-yl)methyl)-1H-pyrazol-3-amine is classified as an organic heterocyclic compound, specifically a substituted pyrazole.
• Synthesis The synthesis of 4-Chloro-1-((5-chlorothiophen-2-yl)methyl)-1H-pyrazol-3-amine typically involves multi-step organic reactions requiring careful control of reaction conditions like temperature, solvent choice, and reaction time to optimize yield and purity. Analytical techniques like nuclear magnetic resonance spectroscopy and mass spectrometry are used to confirm the structure and purity of the synthesized compound.
• Material Science The presence of both pyrazole and thiophene rings within its structure imparts distinct electronic and steric properties that enhance its reactivity and versatility compared to similar compounds, making it useful in material science.

Research and Development

Mechanism of Action

The mechanism of action of 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to downstream effects on cellular pathways, influencing processes like inflammation, cell proliferation, or microbial growth .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Chloro-Substituted Pyrazole Derivatives

4-(4-Chlorophenyl)-3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine

• Structure : Chlorine is part of a 4-chlorophenyl group at position 4, with a methyl group at position 3 and a 2-methylphenyl substituent at position 1.
• Key Differences : Lacks the thiophene moiety, which may reduce sulfur-mediated interactions in biological systems. The methyl groups could enhance lipophilicity but may decrease solubility compared to the target compound .

4-Chloro-1-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine

• Structure : Substitutes the thiophen-2-ylmethyl group with a 3-fluorobenzyl group.
• The absence of sulfur may reduce interactions with metalloenzymes or thiol-containing proteins .

Thiophene-Containing Pyrazole Analogs

1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine

• Structure : Features a 3-chlorothiophene ring and a methyl group at position 5 of the pyrazole.

4-Methyl-1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine

• Structure : Contains a 5-methylthiophen-3-ylmethyl group and a methyl substituent at position 4 of the pyrazole.
• The altered thiophene substitution pattern (3-yl vs. 2-yl) may influence ring planarity and intermolecular interactions .

Pyrazole Derivatives with Other Heterocyclic Moieties

4-Chloro-1-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine

• Structure : Replaces the thiophene with a 1,5-dimethylpyrazole group.
• Key Differences : The dimethylpyrazole substituent introduces additional nitrogen atoms, which could participate in hydrogen bonding. However, the lack of sulfur might limit interactions with cysteine residues in enzymes .

Anticancer Activity

• Thiophene-Sulfonamide Hybrids: Compounds like (Z)-4-(3-oxo-3-(thiophen-2-yl)prop-1-enylamino)-N-(thiazol-2-yl)benzenesulfonamide (IC50 = 10.25 µM) demonstrate potent anticancer activity against breast cancer cell lines, surpassing doxorubicin (IC50 ≈ 30 µM). The thiophene moiety likely contributes to π-π stacking and hydrophobic interactions within enzyme active sites .
• Benzothiophene Acrylonitriles : Derivatives such as [Z-3-(benzo[b]thiophen-2-yl)-2-(3,4,5-trimethoxyphenyl)acrylonitrile] exhibit GI₅₀ values <10 nM in cancer cell lines, highlighting the importance of sulfur-containing heterocycles in enhancing potency and overcoming drug resistance .

Structural-Activity Relationships (SAR)

• Thiophene Position : Substitution at the thiophen-2-yl position (as in the target compound) vs. thiophen-3-yl (e.g., 4-Methyl-1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine) may alter binding modes due to differences in electronic distribution .
• Chlorine vs. Fluorine : The chloro substituent in the target compound provides moderate electronegativity, whereas fluorine analogs (e.g., 4-Chloro-1-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine) may exhibit stronger dipole interactions but reduced metabolic stability .

Comparative Data Table

Compound Name	Substituents (Pyrazole Positions)	Molecular Weight	Key Biological Activity	Evidence Source
4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine	1: Thiophen-2-ylmethyl; 3: NH2; 4: Cl	239.71	Under investigation	N/A
1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine	1: 3-Cl-Thiophen-2-ylmethyl; 3: NH2; 5: CH3	244.72	Not reported
(Z)-4-(3-oxo-3-(thiophen-2-yl)prop-1-enylamino)-N-(thiazol-2-yl)benzenesulfonamide	Thiophene-linked sulfonamide	419.50	IC50 = 10.25 µM (breast cancer)
4-Chloro-1-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine	1: 3-Fluorobenzyl; 3: NH2; 4: Cl	239.66	Not reported

Biological Activity

4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The presence of both pyrazole and thiophene rings in its structure enhances its reactivity and possible therapeutic applications. This article reviews the biological activity of this compound, focusing on its anti-inflammatory and antimicrobial properties, as well as its interactions with various biological targets.

Chemical Structure

The molecular formula of 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine is $C_8H_8ClN_3S$ with a CAS number of 1183063-24-2. The structure includes a chlorine atom, which contributes to its reactivity.

Biological Activity

Research indicates that 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine exhibits significant biological activity:

Anti-inflammatory Activity

Studies have shown that this compound can modulate inflammatory pathways, potentially making it a candidate for treating inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines suggests a mechanism that could be beneficial in conditions such as arthritis and other inflammatory disorders.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. It demonstrates activity against various bacterial strains, indicating its potential as an antimicrobial agent. The interaction with bacterial enzymes is thought to be a key mechanism behind its efficacy .

The biological activity of 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine is attributed to its ability to interact with specific biological targets:

Enzyme Inhibition

Interaction studies reveal that the compound can bind to enzymes involved in inflammatory responses, leading to reduced activity of these pathways. For example, it has been shown to inhibit phosphodiesterase (PDE) enzymes, which play a critical role in regulating cellular signaling related to inflammation and infection .

Receptor Binding

The compound's binding affinity to various receptors has been investigated, suggesting that it may influence signaling pathways relevant to inflammation and microbial resistance .

Case Studies

Several studies highlight the potential therapeutic applications of 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine:

• Anti-inflammatory Study : In vitro experiments demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines in macrophages, indicating its potential for developing anti-inflammatory drugs.
• Antimicrobial Efficacy : A study assessed the antimicrobial activity against Staphylococcus aureus and Escherichia coli, showing promising results with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Data Table: Biological Activities

Activity Type	Target Organism/Pathway	IC50/Effectiveness	Reference
Anti-inflammatory	Cytokine production	Significant reduction
Antimicrobial	Staphylococcus aureus	MIC = 32 µg/mL
Antimicrobial	Escherichia coli	MIC = 16 µg/mL
Enzyme Inhibition	PDE3A	IC50 = 0.24 µM

Q & A

Basic Research Questions

Q. What synthetic methodologies are employed for 4-Chloro-1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine, and how can reaction parameters be optimized?

• Methodological Answer: Synthesis typically involves nucleophilic substitution or condensation reactions between pyrazole precursors (e.g., 4-chloropyrazol-3-amine) and thiophen-2-ylmethyl halides. Key optimization strategies include:

• Temperature control : Maintaining 60–80°C to balance reaction rate and side-product formation.
• Catalyst selection : Using bases like K₂CO₃ or NaH to deprotonate intermediates (common in pyrazole alkylation) .
• Solvent optimization : Polar aprotic solvents (e.g., DMF or acetonitrile) enhance reactivity .
• Purification : Column chromatography or recrystallization to isolate the pure product .

Q. Which analytical techniques are critical for characterizing this compound’s structure and purity?

• Methodological Answer:

• NMR spectroscopy : ¹H/¹³C NMR identifies substitution patterns (e.g., chloro and thiophene groups). For example, thiophene protons appear as distinct multiplet signals near δ 6.8–7.5 ppm .
• Mass spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., [M+H]⁺ peak at m/z 254.04 for C₉H₈ClN₃S) .
• X-ray crystallography : SHELXL refines crystal structures, resolving bond lengths/angles and validating stereochemistry .

Q. What physicochemical properties are essential for experimental design (e.g., solubility, stability)?

• Methodological Answer:

• Solubility : Test in DMSO (common for biological assays) or ethanol. Thiophene’s hydrophobicity may reduce aqueous solubility, requiring co-solvents .
• Stability : Assess via accelerated degradation studies (e.g., exposure to light, heat, or humidity). Pyrazole derivatives generally show stability at RT in inert atmospheres .
• pKa determination : Use potentiometric titration to predict ionization states affecting reactivity .

Advanced Research Questions

Q. How do structural modifications at the pyrazole and thiophene moieties influence biological activity?

• Methodological Answer:

• Thiophene substitution : Replacing the thiophen-2-yl group with bulkier aryl rings (e.g., phenyl or trifluoromethylphenyl) alters steric/electronic profiles, impacting target binding .
• Chloro position : Moving the chloro group to C5 (vs. C4) may disrupt π-stacking interactions in enzyme active sites .
• SAR studies : Systematically synthesize analogs and test against targets (e.g., kinases) using IC₅₀ assays .

Q. How can contradictions in reported biological data be resolved?

• Methodological Answer:

• Standardized assays : Reproduce studies under identical conditions (e.g., ATP concentration in kinase assays) .
• Off-target profiling : Use proteome-wide screening (e.g., KINOMEscan) to identify non-specific interactions .
• Computational validation : Molecular docking (AutoDock Vina) predicts binding modes, reconciling divergent activity trends .

Q. What role does computational modeling play in studying this compound’s mechanism of action?

• Methodological Answer:

• Docking simulations : Map interactions with targets (e.g., Jak2’s ATP-binding pocket) to identify critical H-bonds/hydrophobic contacts .
• MD simulations : Analyze stability of ligand-target complexes over 100-ns trajectories (GROMACS) .
• QSAR models : Relate substituent electronic parameters (Hammett σ) to activity trends .

Q. What challenges arise in crystallographic refinement, and how does SHELXL address them?

• Methodological Answer:

• Twinned data : SHELXL’s twin refinement (BASF parameter) corrects for pseudo-merohedral twinning .
• Disorder modeling : Partial occupancy refinement resolves overlapping thiophene/pyrazole conformers .
• High-resolution limits : SHELXL’s restraints (e.g., DFIX) stabilize refinement with data >1.0 Å resolution .